Cas no 71977-19-0 (5(4H)-Oxazolone, 2-(2-chlorophenyl)-4-(1-pyrenylmethylene)-)

• Product Name: 5(4H)-Oxazolone, 2-(2-chlorophenyl)-4-(1-pyrenylmethylene)-
• CAS No: 71977-19-0
• MF: C₂₆H₁₄ClNO₂
• MW: 407.847865581512
• CID: 544745
• PubChem ID: 127257620
• Update Time: 2025-04-19

5(4H)-Oxazolone, 2-(2-chlorophenyl)-4-(1-pyrenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 2-(2-chlorophenyl)-4-(1-pyrenylmethylene)-
• 2-(2-chlorophenyl)-4-(pyren-1-ylmethylidene)-1,3-oxazol-5-one
• 71977-19-0
• 2-(2-Chlorophenyl)-4-(pyren-1-ylmethylene)oxazol-5(4H)-one

• Inchi： 1S/C26H14ClNO2/c27-21-7-2-1-6-20(21)25-28-22(26(29)30-25)14-18-11-10-17-9-8-15-4-3-5-16-12-13-19(18)24(17)23(15)16/h1-14H/b22-14-
• InChI Key： CPNRSWLHXHMXCR-HMAPJEAMSA-N
• SMILES： ClC1C=CC=CC=1C1=N/C(/C(=O)O1)=C\C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

• Exact Mass: 407.07142
• Monoisotopic Mass: 407.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66